molecular formula C13H19N B8044160 1-(2-Bicyclo[2.2.1]hept-5-enylidenemethyl)piperidine

1-(2-Bicyclo[2.2.1]hept-5-enylidenemethyl)piperidine

Cat. No.: B8044160
M. Wt: 189.30 g/mol
InChI Key: LUUAIDJWSKPHAJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Preparation Methods

The synthesis of CID-103 involves complex chemical processes. While specific synthetic routes and reaction conditions are proprietary, general methods for preparing monoclonal antibodies include hybridoma technology and recombinant DNA technology. Industrial production often involves large-scale cell culture systems, where cells are engineered to produce the desired antibody. These cells are then harvested, and the antibody is purified through a series of chromatography steps to ensure high purity and activity .

Chemical Reactions Analysis

CID-103, being a monoclonal antibody, primarily undergoes biochemical interactions rather than traditional chemical reactions like oxidation or reduction. It interacts specifically with the CD38 antigen on the surface of certain cells. The binding of CID-103 to CD38 can trigger a series of immune responses, including antibody-dependent cellular cytotoxicity (ADCC) and complement-dependent cytotoxicity (CDC). These reactions are crucial for its therapeutic effects .

Scientific Research Applications

CID-103 has a wide range of applications in scientific research:

Mechanism of Action

The mechanism of action of CID-103 involves its specific binding to the CD38 antigen on the surface of target cells. CD38 is a glycoprotein involved in cell signaling and calcium signaling pathways. When CID-103 binds to CD38, it can induce cell death through mechanisms such as ADCC and CDC. This binding also inhibits the enzymatic activity of CD38, which can disrupt cellular processes and lead to therapeutic effects .

Properties

IUPAC Name

1-(2-bicyclo[2.2.1]hept-5-enylidenemethyl)piperidine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H19N/c1-2-6-14(7-3-1)10-13-9-11-4-5-12(13)8-11/h4-5,10-12H,1-3,6-9H2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LUUAIDJWSKPHAJ-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CCN(CC1)C=C2CC3CC2C=C3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C1CCN(CC1)C=C2CC3CC2C=C3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H19N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

189.30 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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